Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide
Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide
DASPEI [2-(4-(Dimethylamino)styryl)-1-ethylpyridinium iodide] is a cationic styryl mitochondrial dye with a large Stokes shift and for staining of presyntptic nerve terminals independent of neuronal activity.
Brand Name:
Vulcanchem
CAS No.:
3785-01-1
VCID:
VC0149288
InChI:
InChI=1S/C17H21N2.HI/c1-4-19-14-6-5-7-17(19)13-10-15-8-11-16(12-9-15)18(2)3;/h5-14H,4H2,1-3H3;1H/q+1;/p-1
SMILES:
CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-]
Molecular Formula:
C17H21IN2
Molecular Weight:
380.27 g/mol
Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide
CAS No.: 3785-01-1
Reference Standards
VCID: VC0149288
Molecular Formula: C17H21IN2
Molecular Weight: 380.27 g/mol
CAS No. | 3785-01-1 |
---|---|
Product Name | Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide |
Molecular Formula | C17H21IN2 |
Molecular Weight | 380.27 g/mol |
IUPAC Name | 4-[2-(1-ethylpyridin-1-ium-2-yl)ethenyl]-N,N-dimethylaniline;iodide |
Standard InChI | InChI=1S/C17H21N2.HI/c1-4-19-14-6-5-7-17(19)13-10-15-8-11-16(12-9-15)18(2)3;/h5-14H,4H2,1-3H3;1H/q+1;/p-1 |
Standard InChIKey | AMAXNNVXIBDEMV-UHFFFAOYSA-M |
Isomeric SMILES | CC[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)N(C)C.[I-] |
SMILES | CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-] |
Canonical SMILES | CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-] |
Description | DASPEI [2-(4-(Dimethylamino)styryl)-1-ethylpyridinium iodide] is a cationic styryl mitochondrial dye with a large Stokes shift and for staining of presyntptic nerve terminals independent of neuronal activity. |
Related CAS | 42457-53-4 (Parent) |
Synonyms | 2-(4-dimethylaminostyryl)-1-ethylpyridinium 2-(dimethylaminostyryl)-1-ethylpyridinium 2-(dimethylaminostyryl)-1-ethylpyridinium iodide DASPEI |
PubChem Compound | 107464 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume